Cas no 2171644-02-1 (2-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: 2-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171644-02-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6102140
• PubChem ID: 165816533
• Update Time: 2025-06-25

2-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• 2171644-02-1
• EN300-1580412
• 2-[2-(cyclopentylmethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-25(27(32)33)30-26(31)19(15-18-9-3-4-10-18)16-29-28(34)35-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,18-19,24-25H,2-4,9-10,15-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： LNBSFZMVIVUQMK-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC1CCCC1)NC(C(=O)O)CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Recent Advances in the Study of 2-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS: 2171644-02-1)

The compound 2-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS: 2171644-02-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug discovery and peptide synthesis. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential interactions with biological targets.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and fluorenylmethyloxycarbonyl (Fmoc) protection strategies, which proved to be highly efficient for the incorporation of the cyclopentylmethyl group and the Fmoc-protected amino acid moiety.

In addition to synthetic advancements, recent investigations have explored the biological activity of 2-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against certain proteases, making it a candidate for further development in protease-targeted therapies. Molecular docking simulations have further revealed potential binding interactions with active sites of target enzymes, providing a foundation for structure-activity relationship (SAR) studies.

Another significant development is the application of this compound in peptide-based drug delivery systems. Researchers have demonstrated its utility as a linker or spacer in peptide conjugates, enhancing the stability and bioavailability of therapeutic peptides. This application is particularly relevant in the context of cancer therapeutics, where peptide-drug conjugates (PDCs) are gaining traction as targeted delivery vehicles.

Despite these promising findings, challenges remain in the clinical translation of 2-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid. Issues such as metabolic stability, in vivo toxicity, and formulation optimization need to be addressed in future studies. Ongoing research is also exploring the potential of this compound in other therapeutic areas, including neurodegenerative diseases and infectious diseases.

In conclusion, the recent studies on 2-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS: 2171644-02-1) highlight its versatility and potential in chemical biology and drug development. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in medicine.